Cas no 325730-44-7 (ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate
• CAS No: 325730-44-7
• MF: C₁₈H₂₁N₃O₆S₂
• MW: 439.505841970444
• CID: 5976660
• PubChem ID: 2147581
• Update Time: 2025-10-16

ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate
• ethyl 2-[2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-1,3-thiazol-4-yl]acetate
• MLS000774881
• SMR000368164
• 325730-44-7
• HMS2679E17
• Z56772364
• CHEMBL1548691
• F1759-0046
• ETHYL 2-{2-[4-(MORPHOLINE-4-SULFONYL)BENZAMIDO]-1,3-THIAZOL-4-YL}ACETATE
• ethyl 2-(2-(4-(morpholinosulfonyl)benzamido)thiazol-4-yl)acetate
• Oprea1_258543
• AKOS001017092
• AB00603600-06

• Inchi： 1S/C18H21N3O6S2/c1-2-27-16(22)11-14-12-28-18(19-14)20-17(23)13-3-5-15(6-4-13)29(24,25)21-7-9-26-10-8-21/h3-6,12H,2,7-11H2,1H3,(H,19,20,23)
• InChI Key： CJDCIAOTTGMPGW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC1=CSC(NC(=O)C2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)=N1

Computed Properties

• Exact Mass: 439.08717775g/mol
• Monoisotopic Mass: 439.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 152Ų

Additional information on ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate

Introduction to Ethyl 2-{2-4-(Morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate (CAS No. 325730-44-7)

Ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate (CAS No. 325730-44-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases.

The chemical structure of ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate is composed of a thiazole ring, a benzamide moiety, and a morpholine sulfonyl group. These functional groups contribute to its pharmacological properties, making it a valuable candidate for drug development. The thiazole ring is known for its bioavailability and stability, while the benzamide moiety enhances the compound's ability to interact with specific biological targets. The morpholine sulfonyl group adds to its hydrophilicity and improves its solubility in biological systems.

Recent studies have highlighted the anti-inflammatory and immunomodulatory effects of ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it has been shown to modulate the activity of immune cells, particularly T-cells and macrophages, thereby reducing the overall inflammatory response.

In vivo studies have further corroborated these findings. Animal models of inflammatory diseases such as rheumatoid arthritis and colitis have shown significant improvements when treated with ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate. These studies have demonstrated a reduction in joint swelling, decreased levels of inflammatory markers, and improved overall health outcomes. The compound's ability to target multiple pathways involved in inflammation makes it a promising candidate for the development of new therapeutic agents.

The pharmacokinetic properties of ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver, where it is converted into active metabolites that retain their therapeutic effects.

Safety assessments have indicated that ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate is well-tolerated at therapeutic doses. Preclinical toxicity studies have shown no significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate extend beyond inflammatory diseases. Recent research has explored its use in cancer therapy due to its ability to inhibit angiogenesis and induce apoptosis in cancer cells. Preliminary studies have shown that this compound can effectively reduce tumor growth and metastasis in various cancer models. These findings open up new avenues for its development as an anticancer agent.

In conclusion, ethyl 2-{2-4-(morpholine-4-sulfonyl)benzamido-1,3-thiazol-4-yl}acetate (CAS No. 325730-44-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various disease conditions.